Cas no 1437486-17-3 (2-Bromo-1-cyclopropyl-1H-benzoimidazole)

• Product Name: 2-Bromo-1-cyclopropyl-1H-benzoimidazole
• CAS No: 1437486-17-3
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5150741
• Update Time: 2025-10-29

2-Bromo-1-cyclopropyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-cyclopropyl-1H-benzoimidazole
• 1H-Benzimidazole, 2-bromo-1-cyclopropyl-

• Inchi： 1S/C10H9BrN2/c11-10-12-8-3-1-2-4-9(8)13(10)7-5-6-7/h1-4,7H,5-6H2
• InChI Key： SNIAJRGMPSSTNF-UHFFFAOYSA-N
• SMILES： C1(Br)N(C2CC2)C2=CC=CC=C2N=1

Additional information on 2-Bromo-1-cyclopropyl-1H-benzoimidazole

2-Bromo-1-cyclopropyl-1H-benzoimidazole: A Comprehensive Overview

2-Bromo-1-cyclopropyl-1H-benzoimidazole, with the CAS number 1437486-17-3, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of benzoimidazoles, which are known for their versatile applications in drug design and material science. The structure of 2-Bromo-1-cyclopropyl-1H-benzoimidazole consists of a benzoimidazole ring system substituted with a bromine atom at the 2-position and a cyclopropyl group at the 1-position, making it a unique derivative with potential for further functionalization.

The synthesis of benzoimidazoles has been extensively studied, and various methods have been developed to construct these heterocycles. Recent advancements in catalytic methodologies, such as transition-metal-catalyzed cyclizations and click chemistry, have enabled more efficient and selective syntheses of benzoimidazole derivatives. In the case of 2-Bromo-1-cyclopropyl-1H-benzoimidazole, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the bromine substituent at the 2-position. This approach not only enhances the yield but also improves the purity of the final product, making it more suitable for downstream applications.

The chemical structure of 2-Bromo-1-cyclopropyl-1H-benzoimidazole plays a crucial role in its biological activity. The presence of the bromine atom introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modulation is particularly important in drug design, where fine-tuning the electronic environment can enhance binding affinity to target proteins. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications.

In terms of applications, benzoimidazoles are widely used in materials science due to their unique electronic properties. For instance, they have been incorporated into organic light-emitting diodes (OLEDs) as emitting materials owing to their high fluorescence quantum yields. The substitution pattern in 2-Bromo-1-cyclopropyl-1H-benzoimidazole, particularly the cyclopropyl group at the 1-position, can influence its photophysical properties. Researchers have found that this substitution enhances the stability of the compound under thermal and photochemical conditions, making it a robust candidate for optoelectronic devices.

The development of novel synthetic routes for benzoimidazoles continues to be an active area of research. One emerging approach involves the use of microwave-assisted synthesis, which accelerates reaction rates and reduces reaction times. This method has been successfully applied to the synthesis of 2-Bromo-1-cyclopropyl-1H-benzoimidazole, enabling rapid access to high-quality samples for biological testing. Furthermore, computational chemistry tools such as density functional theory (DFT) have been employed to predict the electronic structure and reactivity of this compound, providing valuable insights into its potential applications.

In conclusion, 2-Bromo-1-cyclopropyl-1H-benzoimidazole, with its unique structural features and versatile applications, represents an important compound in contemporary chemical research. Its synthesis has been optimized through cutting-edge methodologies, and its biological and material properties continue to be explored for diverse applications. As research in this area progresses, it is anticipated that this compound will find new uses in drug discovery and advanced materials science.